Methyl 2-((1-(3-(4-cyanophenyl)propanoyl)pyrrolidin-3-yl)thio)acetate

• IUPAC Name: methyl 2-[1-[3-(4-cyanophenyl)propanoyl]pyrrolidin-3-yl]sulfanylacetate
• InChI: InChI=1S/C17H20N2O3S/c1-22-17(21)12-23-15-8-9-19(11-15)16(20)7-6-13-2-4-14(10-18)5-3-13/h2-5,15H,6-9,11-12H2,1H3
• InChI Key: JCNZOADFKALTSN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CSC1CCN(C1)C(=O)CCC2=CC=C(C=C2)C#N
• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol

Description

Methyl 2-((1-(3-(4-cyanophenyl)propanoyl)pyrrolidin-3-yl)thio)acetate, also known as CTAP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of neuroscience. CTAP is a selective antagonist of the kappa opioid receptor, which is involved in pain perception, stress response, and addiction.

Scientific Research Applications

Chemical Synthesis and Medicinal Chemistry

The compound Methyl 2-((1-(3-(4-cyanophenyl)propanoyl)pyrrolidin-3-yl)thio)acetate has been explored in the field of medicinal chemistry, particularly in the synthesis and development of pharmaceutical intermediates and potentially therapeutic compounds. One such application is the synthesis of methyl 2-cyano-2-(3-thienyl)acetate, a compound related to this compound, which can be obtained through a specific chemical synthesis process. This intermediate has been mentioned as a pharmaceutical intermediate, indicating its potential use in the synthesis of more complex drug molecules (Raynolds, 1984).

Polymer Science

The compound's structure, containing functional groups like the pyrrolidinyl moiety, suggests potential applications in the field of polymer science. Compounds with similar structures have been utilized in the synthesis and characterization of new soluble conducting polymers. These polymers exhibit significant potential in the development of electrochromic devices, showcasing the compound's relevance in material science and engineering applications (Variş et al., 2006).

Complex Molecular Synthesis

In complex molecule synthesis, compounds structurally related to this compound have been used as precursors or intermediates. For example, methyl 2-{[3-cyano-4-(thiophen-2-yl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl}acetate, which shares a functional group similarity, was synthesized and its structure was determined by X-ray analysis, demonstrating the compound's utility in constructing complex molecular architectures (Dyachenko et al., 2015).